Cas no 125092-66-2 ((2S)-3-carbamoyl-2-{(2S)-5-oxopyrrolidin-2-ylformamido}propanoic acid)

• Product Name: (2S)-3-carbamoyl-2-{(2S)-5-oxopyrrolidin-2-ylformamido}propanoic acid
• CAS No: 125092-66-2
• MF: C₉H₁₃N₃O₅
• MW: 243.216622114182
• CID: 3699459
• PubChem ID: 14411491
• Update Time: 2025-05-30

(2S)-3-carbamoyl-2-{(2S)-5-oxopyrrolidin-2-ylformamido}propanoic acid Chemical and Physical Properties

Names and Identifiers

• L-Asparagine, N2-(5-oxo-L-prolyl)-
• (2S)-3-carbamoyl-2-{[(2S)-5-oxopyrrolidin-2-yl]for mamido}propanoic acid
• L-Asparagine, 5-oxo-L-prolyl-
• (2S)-3-carbamoyl-2-{(2S)-5-oxopyrrolidin-2-ylformamido}propanoic acid
• (2S)-3-carbamoyl-2-(((2S)-5-oxopyrrolidin-2-yl)formamido)propanoic acid
• Pyroglutamylasparagine
• 125092-66-2
• (2S)-3-carbamoyl-2-{[(2S)-5-oxopyrrolidin-2-yl]formamido}propanoicacid
• EN300-18003846
• 856-187-1
• (2S)-3-carbamoyl-2-{[(2S)-5-oxopyrrolidin-2-yl]formamido}propanoic acid

• Inchi： 1S/C9H13N3O5/c10-6(13)3-5(9(16)17)12-8(15)4-1-2-7(14)11-4/h4-5H,1-3H2,(H2,10,13)(H,11,14)(H,12,15)(H,16,17)/t4-,5-/m0/s1
• InChI Key： BQZCHHUDWADDJM-WHFBIAKZSA-N
• SMILES： C(O)(=O)[C@H](CC(N)=O)NC(=O)[C@@H]1CCC(=O)N1

Computed Properties

• Exact Mass: 243.08552052Da
• Monoisotopic Mass: 243.08552052Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 368
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.5
• Topological Polar Surface Area: 139Ų

Additional information on (2S)-3-carbamoyl-2-{(2S)-5-oxopyrrolidin-2-ylformamido}propanoic acid

(2S)-3-Carbamoyl-2-{(2S)-5-Oxopyrrolidin-2-ylformamido}Propanoic Acid (CAS No. 125092-66-2)

The compound (2S)-3-Carbamoyl-2-{(2S)-5-Oxopyrrolidin-2-ylformamido}Propanoic Acid, identified by the CAS registry number 125092-66-2, is a highly specialized amino acid derivative with significant potential in various biochemical and pharmacological applications. This compound has garnered attention in recent years due to its unique structural features and promising biological activities. In this article, we will delve into the structural characteristics, synthesis methods, and the latest research findings related to this compound.

The molecular structure of (2S)-3-Carbamoyl-2-{(2S)-5-Oxopyrrolidin-2-ylformamido}Propanoic Acid is characterized by a chiral propanoic acid backbone with two stereogenic centers. The (S)-configuration at both the second and third carbons imparts specific stereochemical properties, which are crucial for its biological activity. The presence of a carbamoyl group at the third carbon and a formamido group attached to a 5-oxopyrrolidine ring at the second carbon introduces additional functional complexity. This intricate structure enables the compound to participate in various biochemical interactions, making it a valuable tool in drug discovery and development.

Recent studies have highlighted the potential of (2S)-3-Carbamoyl-2-{(2S)-5-Oxopyrrolidin-2-ylformamido}Propanoic Acid as a substrate for enzymatic reactions, particularly in the context of peptide synthesis and modification. Researchers have demonstrated that this compound can serve as a versatile building block for constructing bioactive peptides with tailored functionalities. Its ability to form stable amide bonds under mild conditions has made it an attractive candidate for use in solid-phase peptide synthesis (SPPS) protocols.

In addition to its role in peptide synthesis, this compound has shown promise in modulating enzyme activity. For instance, studies have revealed that it can act as an inhibitor of certain proteases, which are implicated in various pathological conditions such as cancer and inflammatory diseases. The inhibitory activity of this compound is attributed to its ability to bind specifically to the active site of these enzymes, thereby blocking their catalytic function.

The synthesis of (2S)-3-Carbamoyl-2-{(2S)-5-Oxopyrrolidin-2-ylformamido}Propanoic Acid involves a multi-step process that combines principles from organic chemistry and asymmetric synthesis. Key steps include the preparation of chiral intermediates, amide bond formation, and stereochemical control during the assembly of the molecule. Recent advancements in catalytic asymmetric synthesis have enabled more efficient and enantioselective routes to this compound, reducing production costs and improving scalability.

From an analytical standpoint, the characterization of this compound relies on advanced techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography. These methods provide critical insights into its molecular structure, purity, and stereochemistry, ensuring that the compound meets rigorous quality standards for use in research and development.

In conclusion, (2S)-3-Carbamoyl-2-{(2S)-5-Oxopyrrolidin-2-ylformamido}Propanoic Acid (CAS No. 125092-66-